![molecular formula C15H14Cl2N2O2 B3034865 1-(2,4-dichlorobenzyl)-N-ethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide CAS No. 242797-35-9](/img/structure/B3034865.png)
1-(2,4-dichlorobenzyl)-N-ethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide
Overview
Description
1-(2,4-dichlorobenzyl)-N-ethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide, also known as ECD, is a synthetic compound with a wide range of applications in the field of scientific research. It is a member of the pyridinecarboxamide family, and its structure consists of a pyridine ring, two chlorine atoms, a benzyl group, and an ethyl group. ECD has been used in a variety of scientific experiments, including those related to drug development, biochemical research, and molecular biology.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been involved in studies exploring novel synthesis methods. For instance, Buurman and Plas (1986) discussed the imination of N-methylpyridinium salts using liquid ammonia-potassium permanganate, leading to the introduction of the imino group at the carbon adjacent to the nitrogen in similar compounds (Buurman & Plas, 1986).
- Another study by Angelino et al. (2010) focused on the oxidation of 1-alkyl-3-carbamoylpyridinium chlorides, highlighting the chemical reactivity of related pyridinecarboxamides (Angelino et al., 2010).
Spectroscopic Analysis
- Fischer, Fleckenstein, and Hönes (1988) conducted a spectroscopic investigation of dihydronicotinamides, closely related to the compound , to study their conformation, absorption, and fluorescence characteristics (Fischer, Fleckenstein, & Hönes, 1988).
Potential Pharmaceutical Applications
- Kobayashi et al. (2009) explored a synthesis method for 4-Hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide derivatives, showcasing the pharmaceutical relevance of similar compounds (Kobayashi et al., 2009).
- A study by El-Sehrawi et al. (2015) synthesized and evaluated novel derivatives of 6-oxo-pyridine-3-carboxamide for antimicrobial and antifungal properties, indicating potential medicinal applications for similar compounds (El-Sehrawi et al., 2015).
Crystallographic Studies
- Kubicki, Bassyouni, and Codding (2000) analyzed the crystal structures of anticonvulsant enaminones, which share structural similarities with the compound, to understand their hydrogen bonding patterns (Kubicki, Bassyouni, & Codding, 2000).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It shares structural similarities with dichlorobenzyl alcohol , a known antiseptic with a broad spectrum of activity against bacteria and viruses associated with mouth and throat infections .
Mode of Action
Dichlorobenzyl alcohol, for instance, is thought to denature external proteins and rearrange the tertiary structure proteins
Biochemical Pathways
Based on its structural similarity to dichlorobenzyl alcohol, it may impact the pathways related to bacterial and viral infections in the mouth and throat .
Result of Action
If it functions similarly to dichlorobenzyl alcohol, it may exhibit antiseptic properties, potentially killing or inhibiting the growth of bacteria and viruses associated with mouth and throat infections .
Properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-N-ethyl-6-oxopyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O2/c1-2-18-15(21)11-4-6-14(20)19(9-11)8-10-3-5-12(16)7-13(10)17/h3-7,9H,2,8H2,1H3,(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BESONXPVUJBJPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CN(C(=O)C=C1)CC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401137826 | |
Record name | 1-[(2,4-Dichlorophenyl)methyl]-N-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401137826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47194369 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
242797-35-9 | |
Record name | 1-[(2,4-Dichlorophenyl)methyl]-N-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=242797-35-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(2,4-Dichlorophenyl)methyl]-N-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401137826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.